Cas no 2172175-86-7 (3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid)

• Product Name: 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid
• CAS No: 2172175-86-7
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 6410143
• PubChem ID: 165531986
• Update Time: 2025-08-03

3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid
• 2172175-86-7
• EN300-1586823

• Inchi： 1S/C13H10ClFN2O2/c1-6-2-3-7(9(15)4-6)8-5-10(14)17-12(11(8)16)13(18)19/h2-5H,16H2,1H3,(H,18,19)
• InChI Key： RPHQCFMLXMGHMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(=O)O)=N1)N)C1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid

Introduction to 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid (CAS No. 2172175-86-7) and Its Emerging Applications in Chemical Biology

3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid, identified by the CAS number 2172175-86-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and drug discovery. This pyridine derivative exhibits a unique combination of functional groups, including an amino group, a chloro substituent, and a fluoro-methylphenyl moiety, which make it a versatile scaffold for designing novel bioactive molecules.

The compound's molecular structure positions it as a potential candidate for further derivatization, enabling the exploration of its pharmacological properties across various therapeutic domains. Recent advancements in medicinal chemistry have highlighted the importance of pyridine-based scaffolds in the development of small-molecule inhibitors targeting key biological pathways. The presence of both electron-donating and electron-withdrawing groups in 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid suggests its utility in modulating enzyme activity and receptor binding affinities.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyridine core is a well-established motif in kinase inhibitor design, with several FDA-approved drugs featuring this scaffold. The fluorine atom at the 2-position of the phenyl ring in 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid further enhances its binding interactions by increasing lipophilicity and improving metabolic stability.

Recent studies have demonstrated the efficacy of fluorinated aromatic compounds in enhancing drug-like properties such as solubility, bioavailability, and target specificity. The chloro substituent at the 6-position of the pyridine ring may serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's pharmacokinetic profile. This flexibility makes 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid an attractive starting point for structure-based drug design.

The pharmaceutical industry has increasingly focused on developing inhibitors that selectively target specific kinases to minimize off-target effects. For instance, compounds with similar structural features have been investigated for their potential in treating inflammatory diseases and metabolic disorders. The amino group at the 3-position provides an opportunity to introduce additional functionalities, such as urea or amide linkages, which are commonly employed in kinase inhibitor design to improve binding affinity.

In addition to its applications in oncology, 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid may find utility in other therapeutic areas, including neurodegenerative diseases and infectious disorders. The interaction between pyridine derivatives and biological targets often involves hydrogen bonding networks, which can be exploited to enhance drug efficacy. The presence of both polar and non-polar substituents in this compound allows for optimal interactions with protein binding pockets.

The synthesis of 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled the efficient construction of complex pyridine derivatives. These techniques allow for precise control over regioselectivity and stereoselectivity, which are crucial for achieving high enantiomeric purity.

Recent breakthroughs in computational chemistry have further accelerated the discovery process by predicting binding affinities and optimizing molecular structures before experimental synthesis. Molecular docking studies have shown that 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid can interact with key residues on target proteins, suggesting its potential as a lead compound for further optimization.

The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. However, fluorinated aromatic compounds have demonstrated improved pharmacokinetic properties compared to their non-fluorinated counterparts. The fluoro-substituent at the 2-position of the phenyl ring in 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid is expected to enhance its oral bioavailability while maintaining strong binding interactions with biological targets.

In conclusion, 3-amino-6-chloro-4-(2-fluoro-4-methylphenyl)pyridine-2-carboxylic acid (CAS No. 2172175-86-7) represents a promising scaffold for developing next-generation bioactive molecules. Its unique structural features make it well-suited for targeting key biological pathways involved in various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.